Cas no 84468-24-6 (HA-100)

HA-100 structure
HA-100 structure
Product Name:HA-100
CAS No:84468-24-6
MF:C13H15N3O2S
MW:277.342101335526
MDL:MFCD00209852
CID:726307
PubChem ID:3545
Update Time:2024-10-26

HA-100 Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,5-(1-piperazinylsulfonyl)-
    • 1-(5-ISOQUINOLINESULFONYL)- PIPERAZINE
    • 5-piperazin-1-ylsulfonylisoquinoline
    • C-1
    • HA-100 dihydrochloride
    • ha-100
    • Tocris-0543
    • 1-(5-ISOQUINOLINESULFONYL)PIPERAZINE, DIHYDROCHLORIDE
    • 5-(1-Piperazinylsulfonyl)isoquinoline (ACI)
    • Piperazine, 1-(5-isoquinolinylsulfonyl)- (9CI)
    • 1-(5-Isoquinolinylsulfonyl)piperazine
    • HA 100
    • HA 100 (pharmaceutical)
    • BRD-K72462751-001-01-9
    • HMS3266K06
    • DA-73988
    • 5-(1-Piperazinylsulfonyl)isoquinoline
    • AKOS009604745
    • BDBM15203
    • 1-(5-Isoquinolinesulfonyl)piperazine
    • Piperazine, 1-(5-isoquinolinylsulfonyl)-
    • C-I-QP
    • NCGC00024641-01
    • 1-(5-isoquinolinesulfonyl) piperazine
    • HMS3675C20
    • Isoquinoline-5-sulfonic acid piperazin-1 ylamide
    • BRD-K72462751-001-02-7
    • 84468-24-6
    • 1-(5-Isoquinolinesulfonyl)piperazine,dihydrochloride
    • HMS3411C20
    • HY-100984
    • EN300-151958
    • SR-01000597700-1
    • CHEBI:93271
    • D80372
    • Q27164985
    • HA-100 2HCl
    • SCHEMBL1272907
    • 1-(5-Isoquinolinylsulfonyl)-piperazine
    • DTXSID60233438
    • UPTYCYWTFGTCCG-UHFFFAOYSA-N
    • BRD-2751
    • 5-(piperazin-1-ylsulfonyl)isoquinoline
    • CHEMBL75773
    • CS-0020664
    • MFCD00209852
    • 5-(piperazine-1-sulfonyl)isoquinoline
    • isoquinoline-5-sulfonamide 18
    • BS-45299
    • HA100
    • SR-01000597700
    • BRD2751
    • HA-100
    • MDL: MFCD00209852
    • Inchi: 1S/C13H15N3O2S/c17-19(18,16-8-6-14-7-9-16)13-3-1-2-11-10-15-5-4-12(11)13/h1-5,10,14H,6-9H2
    • InChI Key: UPTYCYWTFGTCCG-UHFFFAOYSA-N
    • SMILES: O=S(N1CCNCC1)(C1C2C(=CN=CC=2)C=CC=1)=O

Computed Properties

  • Exact Mass: 277.08800
  • Monoisotopic Mass: 277.088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.332
  • Boiling Point: 497.4°C at 760 mmHg
  • Flash Point: 254.6°C
  • Refractive Index: 1.639
  • PSA: 70.68000
  • LogP: 2.17620
  • Solubility: Not available

HA-100 Security Information

  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • RTECS:TM0862600
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

HA-100 Customs Data

  • HS CODE:2935009090
  • Customs Data:

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

HA-100 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-100984-10mM*1mLinDMSO
HA-100
84468-24-6 99.80%
10mM*1mLinDMSO
¥737 2023-07-26
MedChemExpress
HY-100984-5mg
HA-100
84468-24-6 99.80%
5mg
¥670 2025-04-15
MedChemExpress
HY-100984-10mg
HA-100
84468-24-6 99.80%
10mg
¥1070 2025-04-15
MedChemExpress
HY-100984-25mg
HA-100
84468-24-6 99.80%
25mg
¥2140 2025-04-15
MedChemExpress
HY-100984-50mg
HA-100
84468-24-6 99.80%
50mg
¥3413 2025-04-15
MedChemExpress
HY-100984-100mg
HA-100
84468-24-6 99.80%
100mg
¥4988 2025-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H877114-5mg
HA-100
84468-24-6 ≥99%
5mg
¥789.30 2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H877114-10mg
HA-100
84468-24-6 ≥99%
10mg
¥1,333.80 2022-01-13
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7648-2 mg
HA-100
84468-24-6 99.69%
2mg
¥462.00 2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7648-5 mg
HA-100
84468-24-6 99.69%
5mg
¥660.00 2022-04-26

HA-100 Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  cooled; rt; overnight, rt
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1 h, rt
Reference
STK33 kinase inhibitor BRD-8899 has no effect on KRAS-dependent cancer cell viability
Luo, Tuoping; et al, Proceedings of the National Academy of Sciences of the United States of America, 2012, 109(8), 2860-2865

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Hydrochloric acid Solvents: Water
Reference
5-Isoquinolinesulfonamide derivatives. III. Synthesis and vasodilatory activity of 1-(5-isoquinolinesulfonyl)piperazine derivatives
Morikawa, Anri; et al, Chemical & Pharmaceutical Bulletin, 1992, 40(3), 770-3

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 3 h, rt
Reference
Structure-based design of isoquinoline-5-sulfonamide inhibitors of protein kinase B
Collins, Ian; et al, Bioorganic & Medicinal Chemistry, 2006, 14(4), 1255-1273

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2 h, rt
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1 h, rt
Reference
A phenotypic approach to probing cellular outcomes using heterobivalent constructs
Bhadoria, Rohit; et al, Chemical Communications (Cambridge, 2020, 56(30), 4216-4219

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethyl acetate ;  overnight, rt
1.2 -
Reference
Synthesis and Structure-Activity relationship of 1-(5-isoquinolinesulfonyl)piperazine analogues as inhibitors of Mycobacterium tuberculosis IMPDH
Singh, Vinayak ; et al, European Journal of Medicinal Chemistry, 2019, 174, 309-329

Production Method 6

Reaction Conditions
1.1 Catalysts: Manganese dichloride Solvents: Methanol ,  Water ;  4 h, rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2 h, rt
2.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1 h, rt
Reference
A phenotypic approach to probing cellular outcomes using heterobivalent constructs
Bhadoria, Rohit; et al, Chemical Communications (Cambridge, 2020, 56(30), 4216-4219

Production Method 7

Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 5 h, rt
2.1 Catalysts: Manganese dichloride Solvents: Methanol ,  Water ;  4 h, rt
3.1 Reagents: Triethylamine Solvents: Dichloromethane ;  2 h, rt
3.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  1 h, rt
Reference
A phenotypic approach to probing cellular outcomes using heterobivalent constructs
Bhadoria, Rohit; et al, Chemical Communications (Cambridge, 2020, 56(30), 4216-4219

HA-100 Raw materials

HA-100 Preparation Products

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent